1-methyl-4-[2-(2-methylphenoxy)butanoyl]-1,4-diazepane

• IUPAC Name: 1-(4-methyl-1,4-diazepan-1-yl)-2-(2-methylphenoxy)butan-1-one
• InChI: InChI=1S/C17H26N2O2/c1-4-15(21-16-9-6-5-8-14(16)2)17(20)19-11-7-10-18(3)12-13-19/h5-6,8-9,15H,4,7,10-13H2,1-3H3
• InChI Key: IHAMFKQPKMVDFD-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N1CCCN(CC1)C)OC2=CC=CC=C2C
• Molecular Formula: C17H26N2O2
• Molecular Weight: 290.4 g/mol
• Solubility: >43.6 [ug/mL] (The mean of the results at pH 7.4)

Description

1-methyl-4-[2-(2-methylphenoxy)butanoyl]-1,4-diazepane, also known as L-838417, is a synthetic compound that belongs to the class of diazepanes. It has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

1-methyl-4-[2-(2-methylphenoxy)butanoyl]-1,4-diazepane acts as a selective agonist of the GABA-A receptor subtype α2/α3, which is involved in the modulation of anxiety and stress responses. It enhances the inhibitory effects of GABA on neuronal activity, leading to anxiolytic and sedative effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has anxiolytic, sedative, and anticonvulsant effects in animal models. It has also been shown to have analgesic and anti-inflammatory effects in various pain models. This compound has been found to increase the release of dopamine and serotonin in the brain, which may contribute to its antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-methyl-4-[2-(2-methylphenoxy)butanoyl]-1,4-diazepane in lab experiments is its high selectivity for the α2/α3 GABA-A receptor subtype, which allows for more specific targeting of the receptor. However, one limitation is its low solubility in water, which may affect its bioavailability and limit its use in certain experimental settings.

Future Directions

For research on 1-methyl-4-[2-(2-methylphenoxy)butanoyl]-1,4-diazepane include investigating its potential therapeutic applications in other neurological and psychiatric disorders, such as epilepsy and bipolar disorder. Further studies on its mechanism of action and biochemical effects may also provide insights into its therapeutic potential. Additionally, the development of more soluble forms of this compound may expand its use in experimental settings.

Synthesis Methods

The synthesis of 1-methyl-4-[2-(2-methylphenoxy)butanoyl]-1,4-diazepane involves the reaction of 2-methylphenol with 2-bromobutyryl chloride in the presence of triethylamine to form 2-(2-methylphenoxy)butyric acid. This intermediate is then reacted with 1-methyl-1,4-diazepane in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to yield this compound.

Scientific Research Applications

1-methyl-4-[2-(2-methylphenoxy)butanoyl]-1,4-diazepane has been studied for its potential therapeutic applications in various neurological and psychiatric disorders, such as anxiety, depression, and schizophrenia. It has also been studied for its potential use as an analgesic and anti-inflammatory agent.